3-(Cyclopropylamino)-4-methyl-4H-benzo[e][1,2,4]thiadiazine 1,1-dioxide

• Molecular Formula: C11H13N3O2S
• Molecular Weight: 251.31 g/mol
• IUPAC Name: N-cyclopropyl-4-methyl-1,1-dioxo-1λ6,2,4-benzothiadiazin-3-imine
• InChI: InChI=1S/C11H13N3O2S/c1-14-9-4-2-3-5-10(9)17(15,16)13-11(14)12-8-6-7-8/h2-5,8H,6-7H2,1H3,(H,12,13)
• InChI Key: KHAQHYKCHRAGJI-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=CC=CC=C2S(=O)(=O)NC1=NC3CC3

Description

3-(Cyclopropylamino)-4-methyl-4H-benzo[e][1,2,4]thiadiazine 1,1-dioxide is a heterocyclic compound that belongs to the class of 1,2,4-benzothiadiazine-1,1-dioxides. These compounds are known for their diverse pharmacological activities, including antimicrobial, antiviral, antihypertensive, antidiabetic, and anticancer properties .

Preparation Methods

The synthesis of 3-(Cyclopropylamino)-4-methyl-4H-benzo[e][1,2,4]thiadiazine 1,1-dioxide typically involves the cyclization of appropriate precursors under specific conditions. One common method involves the reaction of 2-aminobenzenesulfonamide with cyclopropylamine and methylating agents under controlled conditions . Industrial production methods may involve similar synthetic routes but optimized for large-scale production, ensuring high yield and purity .

Chemical Reactions Analysis

3-(Cyclopropylamino)-4-methyl-4H-benzo[e][1,2,4]thiadiazine 1,1-dioxide undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized using common oxidizing agents like hydrogen peroxide or potassium permanganate.

Reduction: Reduction reactions can be carried out using reducing agents such as sodium borohydride or lithium aluminum hydride.

Substitution: It can undergo nucleophilic substitution reactions, where the cyclopropylamino group can be replaced by other nucleophiles under appropriate conditions.

Scientific Research Applications

Chemistry: It serves as a building block for the synthesis of more complex molecules.

Biology: It has shown potential as an antimicrobial and antiviral agent.

Medicine: It is being investigated for its antihypertensive, antidiabetic, and anticancer properties.

Industry: It is used in the development of new pharmaceuticals and agrochemicals

Mechanism of Action

The mechanism of action of 3-(Cyclopropylamino)-4-methyl-4H-benzo[e][1,2,4]thiadiazine 1,1-dioxide involves its interaction with specific molecular targets and pathways. For instance, it has been shown to modulate the activity of certain enzymes and receptors, leading to its therapeutic effects. The exact molecular targets and pathways may vary depending on the specific application and the biological system involved .

Comparison with Similar Compounds

3-(Cyclopropylamino)-4-methyl-4H-benzo[e][1,2,4]thiadiazine 1,1-dioxide can be compared with other similar compounds such as:

4H-1,2,4-benzothiadiazine-1,1-dioxide derivatives: These compounds share a similar core structure but differ in their substituents, leading to variations in their pharmacological activities.

Phthalazinone derivatives: These compounds have a different core structure but exhibit similar therapeutic properties, such as antihypertensive and antidiabetic effects